6,7-Dimethyl-2(1H)-quinolinone
Cat. No. B8377910
M. Wt: 173.21 g/mol
InChI Key: DMDJSCQSLSIDCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07432258B2
Procedure details
A mixture of (2E)-N-(3,4-dimethylphenyl)-3-phenyl-2-propenamide (5.86 g, 23.3 mmol) and AlCl3 (15.6 g, 116.57 mmol) was heated slowly until the mixture became liquefied and then subsequently congealed to form a solid cake. Ice was slowly added to break up the hardened material. The mixture was vigorously stirred for 2 h. The solid material was collected and washed with 2 N HCl solution, water, and ether to obtain a white mixture of product A and B above (3.8 g, 94%), MS (ES) m/e 176 [M+H]+
Quantity
5.86 g
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
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[CH3:1][C:2]1[CH:3]=[C:4]([NH:9][C:10](=[O:19])/[CH:11]=[CH:12]/C2C=CC=CC=2)[CH:5]=[CH:6][C:7]=1[CH3:8].[Al+3].[Cl-].[Cl-].[Cl-].ClC1C=C2C(=CC=1Cl)N(CC(O)=O)C(=O)C=C2>>[CH3:8][C:7]1[CH:6]=[C:5]2[C:4](=[CH:3][C:2]=1[CH3:1])[NH:9][C:10](=[O:19])[CH:11]=[CH:12]2 |f:1.2.3.4|
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Inputs
Step One
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Name
|
|
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Quantity
|
5.86 g
|
|
Type
|
reactant
|
|
Smiles
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CC=1C=C(C=CC1C)NC(\C=C\C1=CC=CC=C1)=O
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Name
|
|
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Quantity
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15.6 g
|
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Type
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reactant
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Smiles
|
[Al+3].[Cl-].[Cl-].[Cl-]
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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reactant
|
|
Smiles
|
ClC=1C=C2C=CC(N(C2=CC1Cl)CC(=O)O)=O
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Conditions
Stirring
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Type
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CUSTOM
|
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Details
|
The mixture was vigorously stirred for 2 h
|
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
|
|
Details
|
was heated slowly until the mixture
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to form a solid cake
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ADDITION
|
Type
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ADDITION
|
|
Details
|
Ice was slowly added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solid material was collected
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with 2 N HCl solution, water, and ether
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to obtain
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Outcomes
Product
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
